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Compound of Interest

Compound Name: 3-biphenyl-4'-fluoro-acetic acid

Cat. No.: B1270054 Get Quote

An In-depth Technical Guide to 3-Biphenyl-4'-fluoro-acetic Acid

This technical guide provides a comprehensive overview of the chemical properties, structure,

and potential synthetic methodologies for 3-biphenyl-4'-fluoro-acetic acid. It is intended for

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Chemical Identity and Structure
3-Biphenyl-4'-fluoro-acetic acid, also known by its IUPAC name 2-[3-(4-

fluorophenyl)phenyl]acetic acid, is an organic compound belonging to the biphenyl and

carboxylic acid classes.[1][2] Its structure consists of a biphenyl core where an acetic acid

group is attached to the 3-position of one phenyl ring, and a fluorine atom is substituted at the

4'-position of the second phenyl ring.

Synonyms:

[3-(4-fluorophenyl)phenyl]acetic acid[1]

[1,1'-Biphenyl]-3-acetic acid, 4'-fluoro-[1]

2-(4'-Fluoro-[1,1'-biphenyl]-3-yl)aceticacid[1]
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The chemical structure is characterized by two phenyl rings linked together. The acetic acid

moiety (-CH₂COOH) provides the acidic properties, while the fluorinated biphenyl group

contributes to its lipophilicity and potential for specific biological interactions.

Physicochemical Properties
The key physicochemical properties of 3-biphenyl-4'-fluoro-acetic acid are summarized in

the table below. Data for properties such as melting point, boiling point, and solubility are not

readily available in the provided search results.

Property Value Source

CAS Number 327107-49-3 [1][2]

Molecular Formula C₁₄H₁₁FO₂ [1][2]

Molecular Weight 230.23 g/mol [1][2]

IUPAC Name
2-[3-(4-

fluorophenyl)phenyl]acetic acid
[2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3-biphenyl-4'-fluoro-
acetic acid was not found in the search results, a general preparation method for fluoro

phenylacetic acids has been described. This method involves a diazotisation addition reaction

followed by hydrolysis.[3] The raw materials for this general process are described as simple

and readily available, with the reaction conditions being gentle.[3]

A common strategy for synthesizing biphenyl compounds is through cross-coupling reactions,

such as the Suzuki coupling. A plausible synthetic route for 3-biphenyl-4'-fluoro-acetic acid
could involve:

Suzuki Coupling: Reaction of a (3-functionalized-phenyl)boronic acid with a 1-fluoro-4-

halobenzene (or vice-versa). The functional group on the first phenyl ring would be a

precursor to the acetic acid moiety, such as a methyl group or an aldehyde.
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Functional Group Transformation: Conversion of the precursor group into the acetic acid side

chain. For example, a methyl group could be brominated and then cyanated, followed by

hydrolysis of the resulting nitrile to the carboxylic acid, a method analogous to the synthesis

of other phenylacetic acids.[4]

A patent describes a general method for preparing fluoro phenylacetic acids which involves:

Step 1 (Diazotising Addition Reaction): An aniline derivative is reacted with vinylidene

chloride in the presence of an acid, a diazo reagent, a phase transfer catalyst, and a copper-

series catalyst.[3]

Step 2 (Hydrolysis): The resulting intermediate is then hydrolyzed under acidic conditions to

yield the final fluoro phenylacetic acid product.[3]

Biological Activity and Signaling Pathways
There is no specific information in the search results detailing the biological activity or

associated signaling pathways for 3-biphenyl-4'-fluoro-acetic acid. However, derivatives of

biphenylacetic acid have been investigated for various therapeutic applications.

Alzheimer's Disease: A structurally related compound, 1-(3',4'-Dichloro-2-fluoro[1,1'-

biphenyl]-4-yl)-cyclopropanecarboxylic acid (CHF5074), has been identified as a γ-secretase

modulator, which reduces the formation of β-amyloid plaques associated with Alzheimer's

disease.[5]

Anticancer Properties: Other biphenylacetic acid derivatives have been reported to possess

antiproliferative and antitumor properties against various cancer types.[6]

Given the biological activities of related compounds, 3-biphenyl-4'-fluoro-acetic acid could be

a candidate for screening in drug discovery programs. A generalized workflow for evaluating

such a novel chemical entity is presented below.
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Caption: Generalized workflow for the evaluation of a novel chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1270054?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01118942.htm?N=Global
https://www.molbase.com/name/3-Biphenyl-4'-fluoro-aceticacid.html
https://patents.google.com/patent/CN106928044A/en
https://patents.google.com/patent/CN106928044A/en
http://www.orgsyn.org/demo.aspx?prep=CV1P0436
https://pubmed.ncbi.nlm.nih.gov/17895400/
https://pubmed.ncbi.nlm.nih.gov/17895400/
https://pubmed.ncbi.nlm.nih.gov/17895400/
https://pubmed.ncbi.nlm.nih.gov/17895400/
https://www.mdpi.com/1422-8599/2024/2/M1837
https://www.benchchem.com/product/b1270054#3-biphenyl-4-fluoro-acetic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b1270054#3-biphenyl-4-fluoro-acetic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b1270054#3-biphenyl-4-fluoro-acetic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b1270054#3-biphenyl-4-fluoro-acetic-acid-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1270054?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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